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Compound of Interest

Compound Name: AB-680

Cat. No.: B605076 Get Quote

Introduction
AB-680, also known as Quemliclustat, is a highly potent, reversible, and selective small-

molecule inhibitor of CD73 (ecto-5'-nucleotidase).[1][2] CD73 is a cell-surface enzyme that

plays a critical role in the tumor microenvironment by converting adenosine monophosphate

(AMP) to adenosine.[2][3][4] Adenosine, in turn, has immunosuppressive effects, hindering the

anti-tumor activity of immune cells such as T cells and Natural Killer (NK) cells.[2][3][5] By

inhibiting CD73, AB-680 blocks the production of immunosuppressive adenosine, thereby

restoring and enhancing the anti-tumor immune response.[2][3][6] This application note

provides a detailed protocol for the preparation, storage, and handling of AB-680 stock

solutions using dimethyl sulfoxide (DMSO) for in vitro research applications.

AB-680 Properties and Solubility
A thorough understanding of the physicochemical properties of AB-680 is essential for the

accurate preparation of stock solutions.
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Property Value Reference

Molecular Weight 580.82 g/mol [1]

Formula C₂₀H₂₄ClFN₄O₉P₂ [1]

CAS Number 2105904-82-1 [1]

Appearance White to off-white solid [7]

Purity >97% [1]

Solubility in DMSO
100 mg/mL (172.17 mM) to

200 mg/mL (344.34 mM)
[1]

Solubility in Ethanol 25 mg/mL [1]

Solubility in Water 7 mg/mL [1]

Ki for human CD73 4.9 pM [1]

IC₅₀ for soluble hCD73 0.043 nM [7][8]

CD73 Signaling Pathway and Mechanism of AB-680
Action
CD73 is a key enzyme in the purinergic signaling pathway, which regulates extracellular

adenosine levels. In the tumor microenvironment, stressed or dying tumor cells release

adenosine triphosphate (ATP). ATP is then converted to AMP by the ectonucleotidase CD39.

Subsequently, CD73 hydrolyzes AMP into adenosine.[5] Adenosine then binds to its receptors

(e.g., A2A and A2B) on immune cells, leading to immunosuppression. AB-680 selectively

inhibits the enzymatic activity of CD73, preventing the conversion of AMP to adenosine and

thereby mitigating immunosuppression.[3][6]
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Mechanism of AB-680 Action

Tumor Microenvironment

Immune Cell (e.g., T Cell)

ATP

CD39

AMP

CD73

Adenosine

A2AR

Binds to

Dephosphorylation

Dephosphorylation

Immune_Suppression

Leads to

AB-680

Inhibits

Click to download full resolution via product page

Caption: Mechanism of AB-680 action in the tumor microenvironment.
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Experimental Protocols
Materials and Equipment

AB-680 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 100 mM AB-680 Stock Solution in
DMSO
This protocol describes the preparation of 1 mL of a 100 mM AB-680 stock solution. Adjust

volumes as needed for different concentrations or volumes.

Pre-weighing Preparation: In a fume hood, allow the AB-680 powder vial to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing AB-680: Tare a sterile, amber glass vial or polypropylene tube on a calibrated

analytical balance. Carefully weigh 58.08 mg of AB-680 powder into the vial.

Adding DMSO: Using a calibrated pipette, add 1 mL of anhydrous DMSO to the vial

containing the AB-680 powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visual inspection should confirm a clear, particulate-free solution.
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Sonication (Optional): If the compound does not readily dissolve, sonicate the vial in a water

bath for 5-10 minutes.[8] Allow the solution to return to room temperature.

Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-100 µL) in sterile, amber microcentrifuge tubes.[1][8]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots at -80°C for long-term storage.[1][8]

Workflow for Preparing AB-680 Stock Solution
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Protocol Workflow
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Caption: Workflow for preparing AB-680 stock solution in DMSO.
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Storage and Stability
Proper storage of AB-680 stock solutions is crucial to maintain their integrity and activity.

Storage Condition Powder Stock Solution in DMSO

-20°C 3 years 1 month to 6 months

-80°C Not specified, but stable 1 year

Note: It is highly recommended to use fresh, anhydrous DMSO as moisture can reduce the

solubility of AB-680.[1] To maintain the stability of the stock solution, it is critical to aliquot the

solution to avoid repeated freeze-thaw cycles.[1][8] Studies on other compounds in DMSO

suggest that while many are stable through multiple freeze-thaw cycles, minimizing them is a

best practice.[9][10] For short-term use (within one month), aliquots can be stored at -20°C.[1]

Application in Cell-Based Assays
When using the AB-680 DMSO stock solution for in vitro experiments, it is important to

consider the final concentration of DMSO in the cell culture medium. The final DMSO

concentration should typically not exceed 0.1% to avoid solvent-induced cellular toxicity.[8] A

negative control with the same final concentration of DMSO should always be included in the

experimental design.

For T-cell activation assays, AB-680 has been used at various concentrations, often in the

nanomolar range, to demonstrate its potent inhibition of CD73.[6] For example, in human T-cell

activation assays, AB-680 was added at indicated concentrations with a final DMSO

concentration of 0.1%.[6]

Conclusion
This application note provides a comprehensive guide for the preparation, storage, and use of

AB-680 stock solutions in DMSO. Adherence to these protocols will ensure the accurate and

effective use of this potent CD73 inhibitor in research settings. The provided diagrams and

tables offer a quick reference for the key properties, pathways, and procedures associated with

AB-680.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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